Cas no 2137637-52-4 ({5-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylthiophen-2-yl}methanamine)
{5-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylthiophen-2-yl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- 2137637-52-4
- EN300-841079
- {5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine
- {5-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylthiophen-2-yl}methanamine
-
- Inchi: 1S/C11H13F2N3S/c1-2-16-6-8(11(12)13)10(15-16)9-4-3-7(5-14)17-9/h3-4,6,11H,2,5,14H2,1H3
- InChI Key: HMOHRJOBSSSBRM-UHFFFAOYSA-N
- SMILES: S1C(CN)=CC=C1C1C(C(F)F)=CN(CC)N=1
Computed Properties
- Exact Mass: 257.07982493g/mol
- Monoisotopic Mass: 257.07982493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 72.1Ų
{5-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylthiophen-2-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-841079-1g |
{5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine |
2137637-52-4 | 1g |
$1357.0 | 2023-09-02 | ||
| Enamine | EN300-841079-5g |
{5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine |
2137637-52-4 | 5g |
$3935.0 | 2023-09-02 | ||
| Enamine | EN300-841079-10g |
{5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine |
2137637-52-4 | 10g |
$5837.0 | 2023-09-02 | ||
| Enamine | EN300-841079-0.05g |
{5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine |
2137637-52-4 | 95.0% | 0.05g |
$1140.0 | 2025-02-21 | |
| Enamine | EN300-841079-0.1g |
{5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine |
2137637-52-4 | 95.0% | 0.1g |
$1195.0 | 2025-02-21 | |
| Enamine | EN300-841079-0.25g |
{5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine |
2137637-52-4 | 95.0% | 0.25g |
$1249.0 | 2025-02-21 | |
| Enamine | EN300-841079-0.5g |
{5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine |
2137637-52-4 | 95.0% | 0.5g |
$1302.0 | 2025-02-21 | |
| Enamine | EN300-841079-1.0g |
{5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine |
2137637-52-4 | 95.0% | 1.0g |
$1357.0 | 2025-02-21 | |
| Enamine | EN300-841079-2.5g |
{5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine |
2137637-52-4 | 95.0% | 2.5g |
$2660.0 | 2025-02-21 | |
| Enamine | EN300-841079-5.0g |
{5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine |
2137637-52-4 | 95.0% | 5.0g |
$3935.0 | 2025-02-21 |
{5-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylthiophen-2-yl}methanamine Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on {5-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylthiophen-2-yl}methanamine
Compound CAS No 2137637-52-4: {5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine
The compound with CAS number 2137637-52-4, named {5-[4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-yl]thiophen-2-yl}methanamine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a thiophene ring, a pyrazole moiety, and a difluoromethyl group, all connected through a methanamine linker. The combination of these functional groups makes it a versatile molecule for research and development in fields such as drug discovery, agrochemicals, and materials science.
Recent studies have highlighted the importance of thiophene-containing compounds in medicinal chemistry due to their ability to modulate biological activities through π-electron interactions. The thiophene ring in this compound serves as a key structural element, contributing to its stability and reactivity. Additionally, the pyrazole moiety is known for its ability to act as a hydrogen bond donor or acceptor, enhancing the molecule's bioavailability and target binding affinity.
The presence of the difluoromethyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This modification can enhance the compound's lipophilicity, making it more suitable for crossing biological membranes. Recent research has shown that such fluorinated substituents can significantly improve the pharmacokinetic profiles of drugs, leading to better therapeutic outcomes.
The methanamine linker plays a crucial role in connecting the thiophene and pyrazole groups while maintaining the molecule's flexibility. This flexibility is essential for enabling conformational changes that allow the compound to interact with biological targets such as enzymes or receptors. Recent advancements in computational chemistry have enabled researchers to predict and optimize these interactions, further enhancing the compound's potential as a lead molecule in drug development.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis strategy typically involves constructing the thiophene ring first, followed by introducing the pyrazole moiety through appropriate substitution reactions. The final step involves attaching the methanamine group to complete the structure.
Recent studies have explored the application of this compound in inhibiting key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, researchers have reported that this compound exhibits potent inhibitory activity against certain kinases, which are critical targets in cancer therapy. Furthermore, its ability to modulate ion channels has been investigated for potential applications in treating neurological conditions.
The unique combination of structural features in this compound makes it an attractive candidate for further exploration in preclinical studies. Its ability to interact with multiple biological targets suggests that it could serve as a starting point for developing multi-target drugs, which are highly sought after in modern pharmacology due to their potential to address complex diseases more effectively.
In conclusion, the compound with CAS number 2137637-52-4 represents a promising molecule with diverse applications across various scientific disciplines. Its structure provides a foundation for exploring novel therapeutic strategies while leveraging advancements in chemical synthesis and computational modeling techniques.
2137637-52-4 ({5-4-(difluoromethyl)-1-ethyl-1H-pyrazol-3-ylthiophen-2-yl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)